Isomaltulose hydrate

• Molecular Formula: C12H22O11
• Molecular Weight: 342.30 g/mol
• InChI: InChI=1S/C12H22O11/c13-1-4-6(15)8(17)9(18)11(22-4)21-2-5-7(16)10(19)12(20,3-14)23-5/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11+,12?/m1/s1
• InChIKey: PVXPPJIGRGXGCY-TZLCEDOOSA-N

Sourcing Isomaltulose Hydrate: Low-Glycemic Disaccharide Overview

Isomaltulose hydrate (CAS 13718-94-0, also known as Palatinose™) is a naturally occurring reducing disaccharide composed of glucose and fructose linked by an α-1,6-glycosidic bond, in contrast to the α-1,2 linkage found in sucrose [1]. This structural isomer of sucrose is present at low levels in honey, sugarcane, and sugar beet extract, and is commercially produced via enzymatic rearrangement of sucrose derived from beet sugar [1]. Its physical properties closely resemble those of sucrose, including a clean, mild sweetness approximately 42–50% that of sucrose, low hygroscopicity, and high stability under acidic conditions and heat [2][3]. Regulatory approvals include FDA GRAS status, EU Novel Food authorization (2005), and long-standing use in Japan since 1985 [1][4]. The global isomaltulose market was valued at USD 819.1 million in 2023 and is projected to reach USD 1,220.8 million by 2030 at a CAGR of 5.9%, driven by increasing demand for non-cariogenic, low-glycemic sugar alternatives in food, beverage, and sports nutrition applications .

Bond Specificity

α-1,6 glycosidic linkage defines slow hydrolysis and delayed absorption.

Postprandial Research

Low-glycemic response supports glucose excursion and incretin profile studies.

Oral & Dental Studies

Non-cariogenic attribute due to minimal fermentation by oral plaque bacteria.

• [1] Eureka.Patsnap. (2024). 500 results about 'Isomaltulose' patented technology. Retrieved from eureka.patsnap.com. View Source
• [2] Zhou, Z., Kang, S., Che, H., Sun, L., Ye, L., & Wu, G. (2024). Advancements in Isomaltulose Research and Its Application in Food Processing. Modern Food Science and Technology, 40(7), 379–392. DOI: 10.13982/j.mfst.1673-9078.2024.7.0763. View Source
• [3] Baidu Baike. (2025). Isomaltulose. Retrieved from wapbaike.baidu.com. View Source
• [4] FDA. (2024). Sugars That Are Metabolized Differently Than Traditional Sugars. U.S. Food and Drug Administration. View Source

Why Isomaltulose Hydrate Differs from Generic Sucrose or Maltodextrin

Generic substitution among sweeteners fails because isomaltulose's α-1,6-glycosidic bond confers a fundamentally different digestion kinetic profile and processing stability compared to both traditional sugars and alternative rare sugars. While sucrose undergoes rapid hydrolysis by intestinal sucrase-isomaltase, yielding a sharp postprandial glycemic excursion, isomaltulose is digested completely but approximately 4–5 times more slowly, resulting in a glycemic index of 32 versus sucrose's reference GI of 65–100 [1][2]. This kinetic difference translates directly into quantifiable reductions in 24-hour glucose exposure and glycemic variability, as well as enhanced gut hormone secretion (GLP-1 and PYY) that mediates a sustained second-meal effect—outcomes not replicable with rapidly absorbed sugars [1]. Furthermore, isomaltulose exhibits superior acid and heat stability compared to sucrose, resisting hydrolysis even at pH 2.0 under 100°C heating for 60 minutes, whereas sucrose caramelizes and degrades under similar conditions, and alternative sweeteners such as steviol glycosides can degrade by up to 30% in acidic beverages within months [3][4]. Consequently, procurement decisions based solely on sweetness equivalence or caloric content overlook the compound-specific functional and metabolic differentiation that governs both product performance and label claims.

Isomaltulose vs Sucrose

Sucrose

α-1,2 vs α-1,6 bond alters hydrolysis rate; postprandial insulin and incretin profiles may differ.

Isomaltulose vs Maltodextrin

Maltodextrin

Rapidly digestible; may shift fat oxidation and gastrointestinal tolerance during exercise protocols.

Non-cariogenic Claim

Sucrose

Sucrose is highly cariogenic; isomaltulose’s α-1,6 bond resists oral bacterial fermentation.

• [1] Zhang, J., Sonnenburg, D., Kabisch, S., Theis, S., Kemper, M., Pivovarova-Ramich, O., Tricò, D., Rohn, S., & Pfeiffer, A. F. H. (2025). Gut Hormones and Postprandial Metabolic Effects of Isomaltulose vs. Saccharose Consumption in People with Metabolic Syndrome. Nutrients, 17(15), 2539. View Source
• [2] Oxford Academic. (n.d.). Table 3: Chemical and metabolic properties of rare sugars. Retrieved from academic.oup.com. View Source
• [3] Baidu Baike. (2025). Isomaltulose. Retrieved from wapbaike.baidu.com. View Source
• [4] GreyB. (2025). Natural Sweetener Stability Enhancement for Food Processing Applications. View Source

Quantitative Performance Data of Isomaltulose Hydrate vs. Comparators

Glycemic Index Comparison with Sucrose

In a randomized, double-blind, controlled crossover study involving 20 Chinese men (BMI 17–28 kg/m²), a 24-hour low-GI diet incorporating isomaltulose (Palatinose™) was compared directly against a high-GI diet containing sucrose. Continuous glucose monitoring revealed that the isomaltulose-based diet reduced the 24-hour glucose incremental area under the curve (iAUC) by approximately 42.4% (502.5 ± 231.4 mmol/L vs. 872.6 ± 493.1 mmol/L, p = 0.002) and lowered glycemic variability measured by mean amplitude of glycemic excursion (MAGE) by 37.7% (1.67 ± 0.53 mmol/L vs. 2.68 ± 1.13 mmol/L, p < 0.001) [1]. Additionally, 10-hour indirect calorimetry demonstrated higher fat oxidation following the isomaltulose-containing breakfast (p = 0.026), lunch (p < 0.001), and snack (p = 0.013) compared to the sucrose condition [1].

Glycemic Index

Head-to-head

GI 32 (Isomaltulose) vs GI 68 (Sucrose)

Supports low-glycemic carbohydrate research; 53% relative GI reduction.

50g load, healthy adults; Sydney University GI methodology.

Evidence Dimension	24-hour glucose iAUC and glycemic variability (MAGE)
Target Compound Data	24-h glucose iAUC: 502.5 ± 231.4 mmol/L; MAGE: 1.67 ± 0.53 mmol/L
Comparator Or Baseline	Sucrose: 24-h glucose iAUC: 872.6 ± 493.1 mmol/L; MAGE: 2.68 ± 1.13 mmol/L
Quantified Difference	iAUC reduction: 42.4% (p = 0.002); MAGE reduction: 37.7% (p < 0.001); fat oxidation significantly higher (p = 0.026 breakfast, p < 0.001 lunch, p = 0.013 snack)
Conditions	Randomized double-blind controlled crossover; 24-hour low-GI (isomaltulose) vs. high-GI (sucrose) diet; 20 Chinese men; continuous glucose monitoring; 10-h whole-body indirect calorimetry

Why This Matters

This head-to-head evidence directly quantifies isomaltulose's superior glycemic control and enhanced fat oxidation over sucrose, supporting procurement for diabetic-friendly, weight-management, and sports nutrition formulations requiring validated low-GI performance.

• [1] Henry, C. J., Kaur, B., Quek, R. Y. C., & Camps, S. G. (2024). A Low Glycaemic Index Diet Incorporating Isomaltulose Is Associated with Lower Glycaemic Response and Variability, and Promotes Fat Oxidation in Asians. Nutrients (or related publication). ScholarMate. View Source

Postprandial Glucose Attenuation in Diabetic Subjects

A 2025 double-blind, randomized, placebo-controlled crossover study (Zhang et al., Nutrients) evaluated 15 adults with metabolic syndrome (mean age 62) consuming 50 g isomaltulose or 50 g sucrose in a 500 mL citrus drink. Compared to sucrose, isomaltulose significantly increased postprandial secretion of GLP-1 and PYY, resulting in a lower blood glucose peak and a sustained second-meal effect—manifested as a slower and lower blood glucose response to a standardized lunch consumed 3 hours later [1][2]. The study further noted that the metabolic benefits were more pronounced with a 3-hour preload (Protocol A) compared to a 1-hour preload (Protocol B), underscoring the importance of formulation timing [2]. This gut hormone modulation represents a mechanistic differentiation beyond glycemic index alone, as sucrose consumption does not elicit comparable sustained incretin responses [1].

Peak Glucose

Cross-study review

~50% lower peak glucose vs sucrose in diabetic subjects

Reported attenuation of postprandial glucose excursions in target populations.

Review of clinical trial profiles; data to verify across study designs.

Evidence Dimension	Postprandial GLP-1 and PYY secretion; second-meal glycemic response
Target Compound Data	Significantly increased GLP-1 and PYY levels; lower blood glucose peak; sustained second-meal effect (lower glucose response to subsequent lunch)
Comparator Or Baseline	Sucrose: lower gut hormone secretion; higher blood glucose peak; no comparable second-meal glycemic attenuation
Quantified Difference	Significant elevation of GLP-1 and PYY (exact fold-change values available in primary publication); significant reduction in blood glucose peak; sustained second-meal glycemic attenuation (p < 0.05)
Conditions	15 adults with metabolic syndrome; 50 g isomaltulose vs. 50 g sucrose in 500 mL citrus drink; two protocols (3-hour and 1-hour preload); monitored up to 9 hours postprandial

Why This Matters

This RCT provides direct clinical evidence that isomaltulose uniquely enhances gut hormone secretion and sustains glycemic benefits across multiple meals, differentiating it from sucrose and supporting procurement for functional foods targeting metabolic health, satiety, and blood glucose management.

• [1] Zhang, J., Sonnenburg, D., Kabisch, S., Theis, S., Kemper, M., Pivovarova-Ramich, O., Tricò, D., Rohn, S., & Pfeiffer, A. F. H. (2025). Gut Hormones and Postprandial Metabolic Effects of Isomaltulose vs. Saccharose Consumption in People with Metabolic Syndrome. Nutrients, 17(15), 2539. View Source
• [2] FoodTechBiz. (2025). Palatinose found to boost gut hormones GLP-1 & PYY, supporting metabolic health. View Source

Beverage Hydration Index Superiority

Isomaltulose exhibits superior acid and heat stability compared to sucrose and certain alternative sweeteners. A 20% isomaltulose solution at pH 2.0 remains stable without decomposition after heating at 100°C for 60 minutes [1]. In contrast, sucrose is prone to caramelization and hydrolysis under high heat or acidic conditions . For class-level context, steviol glycosides can degrade by up to 30% in acidic beverages within months, and allulose syrups risk crystallization and color changes when total solids exceed 80% [2]. Isomaltulose is reported to maintain stability across pH 3–9, making it suitable for acidic beverages, fermented dairy, and baked goods that undergo demanding thermal processing [3].

Beverage Hydration Index

Head-to-head

BHI 1.53 ± 0.44 (Isomaltulose) vs 1.20 ± 0.29 (Sucrose)

Reported higher fluid retention over 3 h; supports hydration research.

6.5% CHO beverage, 13 adults; P ≤ 0.022 vs water and sucrose.

Evidence Dimension	Resistance to acid-catalyzed hydrolysis and thermal degradation
Target Compound Data	20% solution at pH 2.0: no decomposition after 100°C heating for 60 minutes; stable across pH 3–9 range
Comparator Or Baseline	Sucrose: prone to caramelization and hydrolysis under heat/acid conditions; Steviol glycosides: up to 30% degradation in acidic beverages within months; Allulose: crystallization and color change at >80% total solids
Quantified Difference	Isomaltulose: 0% decomposition under pH 2.0/100°C/60 min vs. sucrose: substantial degradation; vs. steviol glycosides: 30% degradation avoided; vs. allulose: no crystallization threshold restriction
Conditions	20% aqueous solution; pH 2.0; 100°C heating for 60 minutes; broader stability range pH 3–9

Why This Matters

Isomaltulose's documented acid and heat stability enables its use in acidic beverages, UHT-processed products, and baked goods where sucrose and certain alternative sweeteners fail, directly influencing formulation robustness and shelf-life extension in procurement specifications.

• [1] Baidu Baike. (2025). Isomaltulose. Retrieved from wapbaike.baidu.com. View Source
• [2] GreyB. (2025). Natural Sweetener Stability Enhancement for Food Processing Applications. View Source
• [3] Shandong Newnature Biotechnology. (n.d.). Isomaltulose Product Specifications. View Source

Glycemic Index and Sweetness Profile: Isomaltulose vs. Allulose, Tagatose, and Trehalose

Among rare sugars used as sucrose alternatives, isomaltulose (palatinose) occupies a distinct position with a glycemic index of 32, a caloric content of 4 kcal/g, and a relative sweetness of approximately 50% compared to sucrose [1]. Comparative data from authoritative sources indicate: D-allulose has negligible calories (0.2–0.4 kcal/g), 70% sweetness, and no measurable GI due to near-complete urinary excretion [1]; D-tagatose has a GI of 3, 92% sweetness, and ~1.5–3 kcal/g, but is limited by dose-dependent gastrointestinal intolerance [1][2]; trehalose is a disaccharide with a GI comparable to glucose (not specifically low-GI) and provides 4 kcal/g with ~50% sweetness [1]. Isomaltulose differentiates itself by combining full digestibility (providing sustained energy rather than zero calories), a well-documented low GI of 32, and absence of the gastrointestinal tolerability concerns associated with tagatose at higher doses [1][2]. FDA guidance recognizes isomaltulose, allulose, and D-tagatose as sugars metabolized differently from traditional sugars, but regulatory approval status varies by region: allulose remains unapproved in Canada and the EU as of April 2025, whereas isomaltulose holds FDA GRAS and EU Novel Food status [3][4].

CHO Oxidation Rate

Head-to-head

0.54 ± 0.05 g/min (Isomaltulose) vs 0.92 ± 0.03 g/min (Sucrose)

41% lower exogenous oxidation may promote endogenous fat use during exercise.

Trained men, 150 min cycling, 1.1 g/min intake; P

Dental Acid Production

Regulatory context

Negligible acid production vs rapid fermentation for sucrose

Supports non-cariogenic sweetener classification; FDA health claim eligibility.

In vitro plaque suspensions; qualitative data; review regulatory details.

Evidence Dimension	Glycemic index, caloric content, sweetness, regulatory status, and tolerability
Target Compound Data	GI: 32; Calories: 4 kcal/g; Sweetness: ~50% of sucrose; full but slow digestibility; FDA GRAS; EU Novel Food approved
Comparator Or Baseline	Allulose: GI not detectable, 0.2–0.4 kcal/g, 70% sweetness, EU/Canada unapproved; Tagatose: GI 3, ~1.5–3 kcal/g, 92% sweetness, GI intolerance limiting; Trehalose: GI not low, 4 kcal/g, ~50% sweetness
Quantified Difference	Isomaltulose GI (32) vs. Tagatose GI (3) vs. Allulose GI (undetectable); Isomaltulose caloric value (4 kcal/g) vs. Allulose (0.2–0.4 kcal/g); Isomaltulose EU approval vs. Allulose EU non-approval
Conditions	Comparative data extracted from authoritative rare sugars review table and FDA guidance

Why This Matters

Isomaltulose's unique combination of low-but-measurable GI, full slow-release energy, favorable tolerability profile, and broad international regulatory acceptance makes it a strategically distinct procurement choice for formulators seeking a functional carbohydrate rather than a non-caloric or poorly tolerated alternative.

• [1] Oxford Academic. (n.d.). Table 3: Chemical and metabolic properties of rare sugars. Retrieved from academic.oup.com. View Source
• [2] Li, J., Dai, Q., & Zhu, Y. (2025). Safety, health, and sustainable production of natural sugar substitutes: emerging mechanistic insights. Food Bioscience, 73, 107751. View Source
• [3] FDA. (2024). Sugars That Are Metabolized Differently Than Traditional Sugars. U.S. Food and Drug Administration. View Source
• [4] Arya, S. (2025). Opinion: The sweet escape – Unpacking the buzz around next-gen sweeteners in modern F&B systems. FoodBev Media. View Source

Non-Cariogenicity: Isomaltulose vs. Sucrose in Plaque Formation and Oral Bacterial Acid Production

Isomaltulose is non-cariogenic due to its resistance to fermentation by oral bacteria such as Streptococcus mutans. In a human volunteer study (n=15) examining plaque formation, subjects consumed between-meal snacks containing 157 g of test sugars (100% isomaltulose, 70% isomaltulose + 30% sucrose, 50% isomaltulose + 50% sucrose, or 100% sucrose) over 3-day periods with no oral hygiene. The isomaltulose-only diet resulted in the lowest plaque index, while sucrose induced significantly greater plaque deposition [1]. Furthermore, in the absence of sucrose-containing snacks, mutans streptococci levels in saliva decreased below baseline [1]. Supporting in vitro evidence indicates that acid production by Streptococcus mutans is substantially lower from isomaltulose compared to sucrose [2]. Unlike sucrose, isomaltulose does not lower oral pH to the critical threshold (pH 5.5) that triggers enamel demineralization [3]. This tooth-friendly attribute is a key differentiator for confectionery, chewing gum, and pediatric nutrition applications.

Dental Acid Production

Regulatory context

Negligible acid production vs rapid fermentation for sucrose

Supports non-cariogenic sweetener classification; FDA health claim eligibility.

In vitro plaque suspensions; qualitative data; review regulatory details.

Evidence Dimension	Plaque formation index; salivary mutans streptococci levels; acid production by oral bacteria
Target Compound Data	Lowest plaque index among all test conditions; reduced mutans streptococci below baseline; minimal acid production
Comparator Or Baseline	Sucrose: significantly greater plaque deposition; elevated mutans streptococci; robust acid production leading to pH drop below 5.5
Quantified Difference	Plaque index significantly lower for 100% isomaltulose vs. 100% sucrose (exact values in primary publication); mutans streptococci decreased below baseline on isomaltulose
Conditions	15 human volunteers; 3-day no-oral-hygiene periods; between-meal snacks containing 157 g test sugars; 4-week repeated measures design

Why This Matters

This human plaque formation study provides direct comparative evidence that isomaltulose significantly reduces cariogenic risk relative to sucrose, supporting procurement for tooth-friendly confectionery, chewing gum, and pediatric products where non-cariogenic labeling is a competitive requirement.

• [1] Caries Research. (1990). Plaque Formation of Dietary Isomaltulose in Humans. Caries Research, 24(1). View Source
• [2] Moraes, A. L. L. (n.d.). Acid production by Streptococcus mutans is lower from isomaltulose compared to sucrose. Scite.ai Author Profile. View Source
• [3] NBinno. (2025). The Health Benefits of Isomaltulose: A Sweetener Kind to Teeth. View Source

Postprandial Uric Acid Response: Isomaltulose vs. Fructose and Sucrose

Fructose and sucrose consumption are known to acutely elevate serum uric acid levels via hepatic fructokinase-mediated ATP depletion, contributing to hyperuricemia risk. A 2023 study (Kawakami et al., J Clin Biochem Nutr) evaluated the acute effect of fructose, sucrose, and isomaltulose on uric acid metabolism in healthy participants [1]. While the search results do not provide the full quantitative data from this abstract, the study's inclusion in PubMed as a controlled comparison indicates that isomaltulose may produce a differentiated postprandial uric acid response compared to fructose and sucrose [1]. Given isomaltulose's slow hydrolysis and the delayed release of its fructose moiety (unlike free fructose or sucrose which releases fructose rapidly), a blunted uric acid response is mechanistically plausible [2]. Users are advised to consult the full publication for exact quantitative values.

Evidence Dimension	Postprandial serum uric acid elevation
Target Compound Data	Mechanistically expected blunted uric acid response due to slow fructose release; full data available in Kawakami et al. (2023)
Comparator Or Baseline	Fructose: acute uric acid elevation; Sucrose: acute uric acid elevation via rapid fructose release
Quantified Difference	Exact quantitative difference not available in search results; refer to J Clin Biochem Nutr 2023 primary publication
Conditions	Healthy participants; acute postprandial assessment

Why This Matters

This potential differentiation in uric acid metabolism may provide additional procurement rationale for products targeting consumers concerned with hyperuricemia or gout, though full verification requires primary source review.

• [1] Kawakami, Y., et al. (2023). Acute effect of fructose, sucrose, and isomaltulose on uric acid metabolism in healthy participants. Journal of Clinical Biochemistry and Nutrition. PubMed ID: 36777082. View Source
• [2] InClinicalTrials. (n.d.). Isomaltulose VS Sucrose – Postprandial Effect on Incretin Profile and Second Meal Effect (NCT03806920). View Source

High-Impact Application Scenarios for Isomaltulose Hydrate

Low-Glycemic and Diabetic-Friendly Foods

Formulators developing products for glycemic control can leverage isomaltulose's demonstrated 42.4% reduction in 24-hour glucose iAUC and 37.7% reduction in glycemic variability compared to sucrose [1]. The compound's glycemic index of 32 and its ability to enhance GLP-1 and PYY secretion with sustained second-meal glycemic attenuation [2] make it suitable for diabetic-friendly snacks, meal replacement beverages, and clinical nutrition products. Procurement specifications should prioritize high-purity (≥99.5%) crystalline isomaltulose hydrate to ensure consistent low-GI performance and regulatory compliance under FDA GRAS and EU Novel Food frameworks [3][4].

Functional Beverages with Enhanced Hydration

For acidic beverages (e.g., citrus drinks, sports drinks, RTD teas) requiring thermal processing or extended ambient shelf life, isomaltulose hydrate offers validated stability at pH 2.0 under 100°C heating for 60 minutes without decomposition [1]. This contrasts with sucrose, which undergoes caramelization and hydrolysis, and steviol glycosides, which can degrade by up to 30% in acidic beverages within months [2][3]. Its stability across pH 3–9 [4] supports UHT processing and hot-fill applications. Procurement teams should verify that supplier certificates of analysis include acid stability validation and residual sucrose content specifications to ensure batch-to-batch consistency.

Sports Nutrition for Endurance and Fat Oxidation

Isomaltulose's slow yet complete digestibility provides sustained energy release over approximately 4 hours, in contrast to the rapid glycemic spike and subsequent crash associated with sucrose or maltodextrin [1]. The 2024 crossover study demonstrated significantly higher fat oxidation following isomaltulose-containing meals compared to sucrose (p = 0.026 breakfast; p < 0.001 lunch; p = 0.013 snack) [2]. This evidence supports procurement for endurance gels, sports hydration drinks, and pre-workout powders where promoting fat oxidation and avoiding hypoglycemic rebounds are performance-critical. Suppliers offering isomaltulose with documented purity and non-GMO verification are preferred for clean-label sports nutrition applications [3].

Non-Cariogenic Confectionery and Oral Care

Manufacturers of chewing gum, hard candies, and pediatric nutritional products can substantiate non-cariogenic label claims using human plaque formation evidence showing that 100% isomaltulose snacks produce the lowest plaque index and reduce salivary mutans streptococci below baseline levels compared to sucrose [1]. Isomaltulose's resistance to fermentation by Streptococcus mutans and its inability to lower oral pH to the critical 5.5 demineralization threshold [2] differentiate it from conventional sugars and many polyols. Procurement should prioritize suppliers providing non-cariogenicity certification and compliance with dental health claim substantiation requirements in target regulatory jurisdictions [3].

Application

Selection Property

Validation Focus

Glycemic Response Research

Low glycemic index profile

Postprandial glucose & incretin endpoints

Beverage Hydration Studies

High Beverage Hydration Index

Fluid balance & urine output endpoints

Exercise Metabolism Research

Low exogenous CHO oxidation rate

Endogenous fat oxidation shift

Non-cariogenic Sweetener Studies

Minimal oral bacteria acid production

Dental plaque pH / non-cariogenic classification

• [1] Henry, C. J., Kaur, B., Quek, R. Y. C., & Camps, S. G. (2024). A Low Glycaemic Index Diet Incorporating Isomaltulose Is Associated with Lower Glycaemic Response and Variability, and Promotes Fat Oxidation in Asians. ScholarMate. View Source
• [2] Zhang, J., Sonnenburg, D., Kabisch, S., et al. (2025). Gut Hormones and Postprandial Metabolic Effects of Isomaltulose vs. Saccharose Consumption in People with Metabolic Syndrome. Nutrients, 17(15), 2539. View Source
• [3] Baidu Baike. (2025). Isomaltulose. Retrieved from wapbaike.baidu.com. View Source
• [4] GreyB. (2025). Natural Sweetener Stability Enhancement for Food Processing Applications. View Source
• [5] Shandong Newnature Biotechnology. (n.d.). Isomaltulose Product Specifications. View Source
• [6] Caries Research. (1990). Plaque Formation of Dietary Isomaltulose in Humans. Caries Research, 24(1). View Source
• [7] Moraes, A. L. L. (n.d.). Acid production by Streptococcus mutans is lower from isomaltulose compared to sucrose. Scite.ai. View Source
• [8] Eureka.Patsnap. (2024). 500 results about 'Isomaltulose' patented technology. View Source
• [9] FDA. (2024). Sugars That Are Metabolized Differently Than Traditional Sugars. View Source